1-(6-Ethoxy-4,7-dimethoxy-1-benzofuran-5-yl)-3-phenylprop-2-en-1-one

• CAS No.: 62062-06-0
• Molecular Formula: C21H20O5
• Molecular Weight: 352.4 g/mol
• IUPAC Name: 1-(6-ethoxy-4,7-dimethoxy-1-benzofuran-5-yl)-3-phenylprop-2-en-1-one
• InChI: InChI=1S/C21H20O5/c1-4-25-20-17(16(22)11-10-14-8-6-5-7-9-14)18(23-2)15-12-13-26-19(15)21(20)24-3/h5-13H,4H2,1-3H3
• InChI Key: RDARMPLDHWUJHG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C2=C(C=CO2)C(=C1C(=O)C=CC3=CC=CC=C3)OC)OC

Description

1-(6-Ethoxy-4,7-dimethoxy-1-benzofuran-5-yl)-3-phenylprop-2-en-1-one is a complex organic compound known for its unique structural properties and potential applications in various scientific fields. This compound features a benzofuran core substituted with ethoxy and dimethoxy groups, along with a phenylprop-2-en-1-one moiety, making it a subject of interest in organic chemistry and related disciplines.

Preparation Methods

The synthesis of 1-(6-Ethoxy-4,7-dimethoxy-1-benzofuran-5-yl)-3-phenylprop-2-en-1-one typically involves multi-step organic reactions. The synthetic route often starts with the preparation of the benzofuran core, followed by the introduction of ethoxy and dimethoxy substituents. The final step involves the formation of the phenylprop-2-en-1-one moiety through a series of condensation reactions. Industrial production methods may vary, but they generally follow similar principles, with optimization for large-scale synthesis.

Chemical Reactions Analysis

1-(6-Ethoxy-4,7-dimethoxy-1-benzofuran-5-yl)-3-phenylprop-2-en-1-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The compound can undergo substitution reactions, where one or more substituents are replaced by other functional groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(6-Ethoxy-4,7-dimethoxy-1-benzofuran-5-yl)-3-phenylprop-2-en-1-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It may be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(6-Ethoxy-4,7-dimethoxy-1-benzofuran-5-yl)-3-phenylprop-2-en-1-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

1-(6-Ethoxy-4,7-dimethoxy-1-benzofuran-5-yl)-3-phenylprop-2-en-1-one can be compared with other similar compounds, such as:

1-(6-Ethoxy-4,7-dimethoxy-1-benzofuran-5-yl)ethanone: This compound shares a similar benzofuran core but differs in the substituents attached to it.

3-Phenylprop-2-en-1-one derivatives: These compounds have a similar phenylprop-2-en-1-one moiety but may have different substituents on the benzofuran core. The uniqueness of this compound lies in its specific combination of substituents, which confer distinct chemical and biological properties.

This article provides a comprehensive overview of this compound, covering its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds. Further research is needed to fully understand its potential and applications in various fields.